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A Comparative Guide to the Lubricity of Apiezon
L and Other Hydrocarbon Greases
For researchers, scientists, and drug development professionals working in environments that

demand precise lubrication, particularly under vacuum conditions, the selection of an

appropriate grease is critical. Apiezon L, a hydrocarbon-based grease, is a well-established

option renowned for its low vapor pressure and excellent lubricating properties. This guide

provides an objective comparison of the lubricity of Apiezon L grease against other

hydrocarbon-based and alternative vacuum greases, supported by experimental data to inform

selection for specific applications.

Executive Summary
Apiezon L grease demonstrates robust lubricating capabilities, as evidenced by standardized

testing. While it is a pure hydrocarbon grease with no additives, its performance is comparable

to and, in some respects, surpassed by other specialized greases, particularly those formulated

with additives or synthetic base oils for enhanced lubricity under extreme pressure. This guide

will delve into the quantitative data, experimental methodologies, and a logical framework for

assessing grease lubricity to provide a comprehensive overview for informed decision-making.
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The following table summarizes the key lubricity and physical property data for Apiezon L and a

selection of other hydrocarbon and alternative vacuum greases. The primary metric for

comparison is the Four-Ball Weld Load test (ASTM D2596), which indicates the maximum load

a grease can withstand before the lubricating film breaks and welding of the test balls occurs. A

higher value signifies superior extreme pressure lubricity.

Grease
Type

Base Oil Thickener
Four-Ball
Weld Load
(kgf)

Four-Ball
Wear Scar
(mm)

NLGI Grade

Apiezon L Hydrocarbon Hydrocarbon 150[1] Not specified Not specified

Apiezon H Hydrocarbon Hydrocarbon 250[1] Not specified Not specified

Apiezon M Hydrocarbon Hydrocarbon 140[1] Not specified Not specified

Apiezon N Hydrocarbon Hydrocarbon 150[1] Not specified Not specified

Apiezon

AP100
Hydrocarbon PTFE 450[1] Not specified Not specified

Apiezon

AP101
Hydrocarbon Not specified 450[1] Not specified Not specified

Braycote

Micronic 803

Perfluoropoly

ether
PTFE 500[2] 0.70[2] 2[2][3]

Note: Data for other common hydrocarbon greases from alternative manufacturers were not

readily available in the public domain, highlighting a potential gap in standardized reporting for

this category of lubricants. The comparison is therefore extended to include a high-

performance perfluoropolyether (PFPE) grease to provide a broader context for lubricity

performance in demanding applications.

Experimental Protocols
To ensure a clear understanding of the data presented, the methodologies for the key

experiments cited are detailed below.

Four-Ball Extreme Pressure (EP) Test (ASTM D2596)
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This test is a standard method for determining the extreme pressure properties of lubricating

greases.

Objective: To determine the load-carrying capacity of a grease, specifically its Weld Point and

Load-Wear Index.

Apparatus: A Four-Ball EP Tester, which consists of a rotating steel ball that is pressed against

three identical stationary steel balls held in a cup filled with the test grease.

Procedure:

The four steel balls are thoroughly cleaned and placed in the test cup, which is then filled

with the grease sample.

A series of 10-second runs are conducted with increasing loads applied to the rotating ball.

After each run, the stationary balls are examined for wear scars.

The test continues until the rotating ball welds to the stationary balls, indicating a

catastrophic failure of the lubricating film.

The Weld Point is the lowest applied load at which welding occurs.

The Load-Wear Index (LWI) is calculated from the wear scar diameters measured at loads

below the weld point.

Four-Ball Wear Test (ASTM D2266)
This test evaluates the wear-preventive characteristics of a lubricating grease under specified

conditions.

Objective: To determine the average wear scar diameter on the stationary balls.

Apparatus: A Four-Ball Wear Tester, similar in principle to the EP tester.

Procedure:
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The test is conducted with a constant load (e.g., 40 kgf), speed (e.g., 1200 rpm), and

temperature (e.g., 75°C) for a fixed duration (e.g., 60 minutes).

After the test, the three stationary balls are cleaned, and the diameter of the wear scar on

each ball is measured using a microscope.

The average of these three wear scar diameters is reported. A smaller wear scar indicates

better wear protection.[2]

Lubricity Assessment Workflow
The following diagram illustrates the logical workflow for assessing the lubricity of a grease,

from initial selection to performance evaluation.
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Phase 1: Grease Selection Phase 2: Data Acquisition

Phase 3: Experimental Verification (if necessary)

Phase 4: Performance Evaluation & Selection

Define Application Requirements
(Temperature, Load, Vacuum)

Identify Potential Grease Candidates
(e.g., Apiezon L, Other Hydrocarbons)

Gather Technical Data Sheets

Review Standardized Test Data
(ASTM D2596, ASTM D2266)

Identify Data Gaps

Compare Quantitative Lubricity Data

Conduct Comparative Lubricity Tests

Analyze Experimental Results

Assess Performance vs. Application Requirements

Final Grease Selection

Click to download full resolution via product page

Caption: A logical workflow for the assessment and selection of lubricating grease.
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Conclusion
Apiezon L is a reliable hydrocarbon grease with good lubricity, suitable for many vacuum and

laboratory applications. The provided data indicates that for applications requiring higher

extreme pressure resistance, other members of the Apiezon family, such as Apiezon H, AP100,

and AP101, offer enhanced performance. For the most demanding high-load applications, non-

hydrocarbon alternatives like the perfluoropolyether-based Braycote Micronic 803 may be more

suitable, exhibiting a significantly higher weld load. The selection of the optimal grease will

ultimately depend on a thorough evaluation of the specific operational conditions and

performance requirements of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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